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A Head-to-Head Comparison of Modern Gamma
Counters for I-125 Detection
For researchers, scientists, and drug development professionals relying on accurate

quantification of Iodine-125 (I-125), selecting the optimal gamma counter is a critical decision.

This guide provides an objective comparison of the performance of several common gamma

counters, supported by manufacturer-provided data and detailed experimental protocols to

enable independent performance evaluation.

Key Performance Indicators for I-125 Detection
The efficacy of a gamma counter in I-125 detection is primarily determined by its detection

efficiency, background radiation, and energy resolution.

Detection Efficiency: This is the ratio of detected radioactive events to the total number of

radioactive disintegrations occurring in the sample. Higher efficiency translates to shorter

counting times and greater sensitivity for low-activity samples. For I-125, a counting

efficiency of over 70% is generally recommended for quality assurance in applications like

radioimmunoassays (RIA).[1]

Background Radiation: These are counts registered by the detector that do not originate from

the sample. A low background is crucial for accurately measuring low-level radioactivity.

Effective lead shielding is the primary means of reducing background.
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Energy Resolution: This is the ability of the detector to distinguish between gamma rays of

slightly different energies. Good energy resolution is important for isolating the I-125

photopeak from background and scattered radiation, thereby improving measurement

accuracy.

Comparative Analysis of Gamma Counter
Specifications
The following table summarizes the key performance specifications for I-125 detection of

several commercially available gamma counters. The data presented is based on manufacturer

documentation. It is important to note that direct, independent, side-by-side experimental

comparisons are not readily available in published literature. Therefore, the provided

experimental protocols are essential for users to conduct their own in-house evaluations.
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Feature
PerkinElmer
2470 Wizard²

PerkinElmer
2480 Wizard²

Hidex
Automatic
Gamma
Counter (AMG)

Berthold
Technologies
Multi Crystal
LB 2111

Detector Type

Thallium-

activated Sodium

Iodide (NaI(Tl))

crystal[2]

Thallium-

activated Sodium

Iodide (NaI(Tl))

crystal[3][4]

3-inch Thallium-

activated Sodium

Iodide (NaI(Tl))

crystal[5][6]

12 x 1.25”

borehole NaI(Tl)

crystal with

photomultiplier

tube[7]

Typical I-125

Counting

Efficiency

Information not

publicly available

Information not

publicly

available, but

designed for

high-energy

emitters

~78% (open

window)[5][8]
~75%[7]

Energy Range 15 - 1000 keV[2] 15 - 2000 keV[3]

Up to 2000 keV

(optional up to 4

MeV)[8][9]

10 - 510 keV[7]

Maximum Count

Rate for I-125

~6 million DPM

(~5 million CPM)

[2]

~10 million DPM

(~8 million CPM);

up to 30 million

DPM with high

activity mode[3]

Up to 10 million

CPM[8]

Information not

publicly available

Typical

Background

Information not

publicly available

Information not

publicly available

< 328 cpm

(Open Window)

[10]

Information not

publicly available

Lead Shielding

Minimum 12 mm

around detector

assembly, 30

mm against

conveyor[2]

Minimum 50 mm

around detector

assembly, 75

mm against

conveyor[3]

55 mm internal,

80 mm on

conveyor side[5]

[10]

6 mm around

each detector

(12 mm between

detectors)[7]
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Sample Capacity
550 or 1000

samples[2][11]

270 or 1000

samples[3][11]

Up to 250 (13mm

vials) or 78

(28mm vials)[10]

12 or 24 samples

at a time[12]

Experimental Protocols for Performance Evaluation
To ensure the selected gamma counter meets the specific needs of your laboratory, it is crucial

to perform independent performance verification. The following are detailed protocols for key

experiments.

Experimental Workflow for Gamma Counter
Performance Evaluation
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Workflow for evaluating gamma counter performance.

Protocol 1: Determination of I-125 Detection Efficiency
Objective: To calculate the percentage of I-125 disintegrations that are detected by the gamma

counter.
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Materials:

Certified I-125 reference source with a known activity (in Becquerels, Bq) and a certificate of

calibration traceable to a national standards laboratory (e.g., NIST).[1]

Sample tubes of the same type and geometry used for routine assays.

Pipettes for accurate volume transfer.

The gamma counter to be evaluated.

Methodology:

Source Preparation: a. Allow the I-125 reference source to decay to an activity level that is

within the linear range of the gamma counter (typically < 1,000,000 CPM to avoid significant

dead time effects). b. Accurately pipette a known volume of the I-125 reference solution into

a sample tube. The volume should be consistent with the laboratory's standard operating

procedures. c. Prepare at least three replicate samples to assess reproducibility.

Counting: a. Set the gamma counter's energy window to the manufacturer's recommended

settings for I-125 (typically centered around 27-35 keV). b. Count each replicate sample for a

sufficient time to achieve good counting statistics (e.g., at least 10,000 counts). Record the

counts per minute (CPM).

Calculation: a. Calculate the expected disintegrations per minute (DPM) of the reference

source at the time of measurement, accounting for radioactive decay from the calibration

date. The half-life of I-125 is approximately 59.4 days. DPM = Activity (Bq) * 60 b. Calculate

the Detection Efficiency (%) for each replicate: Efficiency (%) = (Average CPM / DPM) * 100

c. Calculate the mean and standard deviation of the detection efficiency from the replicates.

Protocol 2: Measurement of Background Radiation
Objective: To determine the baseline count rate of the gamma counter in the absence of a

radioactive sample.

Materials:
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Blank samples: sample tubes filled with a non-radioactive medium (e.g., water or buffer) that

is identical in volume and geometry to the samples being analyzed.

The gamma counter to be evaluated.

Methodology:

Sample Preparation: a. Prepare at least three blank samples.

Counting: a. Place the blank samples in the gamma counter. b. Using the same I-125 energy

window as for sample counting, count each blank sample for an extended period (e.g., 10-30

minutes) to obtain a statistically reliable background count. Record the counts per minute

(CPM).

Analysis: a. Calculate the average and standard deviation of the background CPM from the

replicate blank samples. This average value should be subtracted from all subsequent

sample measurements.

Protocol 3: Assessment of Energy Resolution
Objective: To evaluate the detector's ability to distinguish the I-125 photopeak.

Materials:

An unquenched I-125 source of moderate activity.

The gamma counter to be evaluated, with access to the multichannel analyzer (MCA)

spectrum display.

Methodology:

Spectrum Acquisition: a. Place the I-125 source in the detector. b. Acquire a gamma-ray

spectrum for a time sufficient to obtain a well-defined photopeak for the 35.5 keV gamma

emission of I-125.

Data Extraction from the Spectrum: a. Identify the channel number corresponding to the

maximum height of the 35.5 keV photopeak (Peak Channel). b. Determine the Full Width at
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Half Maximum (FWHM) of the photopeak. This is the width of the peak (in channels) at half

of its maximum height.

Calculation: a. Calculate the Energy Resolution (%): Energy Resolution (%) = (FWHM / Peak

Channel) * 100 b. A lower percentage indicates better energy resolution.

I-125 Decay and Detection Pathway
Iodine-125 undergoes radioactive decay by electron capture, resulting in the emission of

characteristic X-rays and a low-energy gamma ray. These emissions are what the NaI(Tl)

crystal in the gamma counter detects.

I-125 Decay Gamma Counter Detection

Iodine-125
(I-125) Electron Capture

Tellurium-125
(Te-125)

X-rays (~27 keV)
Gamma ray (35.5 keV)

NaI(Tl)
Scintillation Crystal

Interaction Scintillation
(Light Pulse)

Photomultiplier Tube
(PMT) Electrical Signal Multichannel Analyzer

(MCA) Counts

Click to download full resolution via product page

Simplified pathway of I-125 decay and detection.

Conclusion
The selection of a gamma counter for I-125 detection should be based on a thorough

evaluation of its performance characteristics. While manufacturer specifications provide a

useful starting point, conducting in-house performance verification using standardized protocols

is essential to ensure the chosen instrument meets the specific accuracy and sensitivity

requirements of your research. The PerkinElmer Wizard² series, Hidex AMG, and Berthold LB

2111 all offer robust solutions for I-125 counting, with variations in detector design, shielding,

and sample capacity that may make one more suitable than another for a particular laboratory's
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workflow and applications. By utilizing the protocols outlined in this guide, researchers can

make an informed decision based on empirical data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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